ABT-767
Description
ABT-767 is an orally available inhibitor of the nuclear enzymes poly(ADP-ribose) polymerase (PARP) 1 and 2, with potential antineoplastic activity. Upon administration, ABT-767 selectively binds to PARP 1 and 2, thereby preventing repair of damaged DNA via the base excision repair (BER) pathway. This agent enhances the accumulation of DNA strand breaks and promotes genomic instability eventually leading to apoptosis. ABT-767 may enhance the cytotoxicity of DNA-damaging agents and reverse tumor cell chemo- and radioresistance.
Scientific Research Applications
Pharmacokinetics and Efficacy in Cancer
ABT-767, a potent inhibitor of the poly (ADP-ribose) polymerase enzyme, has been primarily studied for its applications in cancer treatment, especially in patients with BRCA1/2 mutations or high-grade serous ovarian, fallopian tube, or primary peritoneal cancer. A study by Mittapalli et al. (2017) developed a pharmacokinetic model for ABT-767, concluding that dosage adjustments based on body size, age, or mild renal impairment are not necessary for this drug (Mittapalli et al., 2017). Another study highlighted the safety and pharmacokinetics (PK) of ABT-767 in patients with various types of cancers, indicating its potential as a treatment option (de Jonge et al., 2014).
Effect on Bioavailability and Absorption
Research by Qiu et al. (2002) investigated the impact of different crystal forms of ABT-761, a related compound, on its in vitro and in vivo performance, revealing that the formulation and method of granulation preparation can significantly affect absorption rate (Qiu et al., 2002).
Application in Asthma Treatment
ABT-761, another related compound, has been studied for its role in treating asthma. One study evaluated the effects of ABT-761 on the pharmacokinetics of an oral contraceptive in healthy female volunteers, demonstrating the drug's potential interactions and impact on other medications (Wong et al., 1998).
Application in Advanced Imaging Techniques
Krotov et al. (2002) discussed the application of acoustical brightness thermometry (ABT) in monitoring internal temperatures during laser hyperthermia, a technique that could be relevant to the application of ABT-767 in medical procedures (Krotov et al., 2002).
properties
IUPAC Name |
NONE |
|---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ABT767; ABT 767; ABT-767 |
Origin of Product |
United States |
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